2-Ethylamino-3-nitropyridine
Cat. No. B1354427
M. Wt: 167.17 g/mol
InChI Key: DDBQQNCEHLMYGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05620974
Procedure details
A stirred mixture of 2-chloro-3-nitropyridine (8.60 g, 0.054 mol), ethylamine (5.37 g, 0.12 mol), and xylene (10 ml) was heated at 100° C. in a sealed tube for three hours. After cooling, the solvent was removed in vacuo, and water was added to the residue. The product was extracted with methylene chloride, dried (sodium sulfate), and concentrated in vacuo to give 10.0 g of the title compound as a yellow oil, suitable for use in the next reaction.
Name
Identifiers
|
REACTION_CXSMILES
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Cl[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1.[CH2:11]([NH2:13])[CH3:12]>C1(C)C(C)=CC=CC=1>[CH2:11]([NH:13][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[CH:4][N:3]=1)[CH3:12]
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Inputs
Step One
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Name
|
|
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Quantity
|
8.6 g
|
|
Type
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reactant
|
|
Smiles
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ClC1=NC=CC=C1[N+](=O)[O-]
|
|
Name
|
|
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Quantity
|
5.37 g
|
|
Type
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reactant
|
|
Smiles
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C(C)N
|
|
Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
C=1(C(=CC=CC1)C)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
|
100 °C
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
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After cooling
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed in vacuo, and water
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ADDITION
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Type
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ADDITION
|
|
Details
|
was added to the residue
|
EXTRACTION
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Type
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EXTRACTION
|
|
Details
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The product was extracted with methylene chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
dried (sodium sulfate)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)NC1=NC=CC=C1[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10 g | |
| YIELD: CALCULATEDPERCENTYIELD | 110.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
